Arisantetralone A
Arisantetralone A
Brand Name:
Vulcanchem
CAS No.:
117047-76-4
VCID:
VC0150638
InChI:
InChI=1S/C20H22O5/c1-10-11(2)20(23)14-8-16(22)18(25-4)9-13(14)19(10)12-5-6-15(21)17(7-12)24-3/h5-11,19,21-22H,1-4H3/t10-,11+,19-/m1/s1
SMILES:
CC1C(C(=O)C2=CC(=C(C=C2C1C3=CC(=C(C=C3)O)OC)OC)O)C
Molecular Formula:
C20H22O5
Molecular Weight:
342.4 g/mol
Arisantetralone A
CAS No.: 117047-76-4
Reference Standards
VCID: VC0150638
Molecular Formula: C20H22O5
Molecular Weight: 342.4 g/mol
| CAS No. | 117047-76-4 |
|---|---|
| Product Name | Arisantetralone A |
| Molecular Formula | C20H22O5 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | (2S,3S,4R)-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one |
| Standard InChI | InChI=1S/C20H22O5/c1-10-11(2)20(23)14-8-16(22)18(25-4)9-13(14)19(10)12-5-6-15(21)17(7-12)24-3/h5-11,19,21-22H,1-4H3/t10-,11+,19-/m1/s1 |
| Standard InChIKey | PSFZYOUCEGTRJM-RMDKCXRXSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H](C(=O)C2=CC(=C(C=C2[C@H]1C3=CC(=C(C=C3)O)OC)OC)O)C |
| SMILES | CC1C(C(=O)C2=CC(=C(C=C2C1C3=CC(=C(C=C3)O)OC)OC)O)C |
| Canonical SMILES | CC1C(C(=O)C2=CC(=C(C=C2C1C3=CC(=C(C=C3)O)OC)OC)O)C |
| PubChem Compound | 13844295 |
| Last Modified | Nov 11 2021 |
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